Cas no 1602477-94-0 (3-(Oxetan-3-yloxy)picolinonitrile)

• Product Name: 3-(Oxetan-3-yloxy)picolinonitrile
• CAS No: 1602477-94-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5047161
• Update Time: 2025-06-08

3-(Oxetan-3-yloxy)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(oxetan-3-yloxy)picolinonitrile
• 3-(oxetan-3-yloxy)pyridine-2-carbonitrile
• 3-(Oxetan-3-yloxy)picolinonitrile

• Inchi： 1S/C9H8N2O2/c10-4-8-9(2-1-3-11-8)13-7-5-12-6-7/h1-3,7H,5-6H2
• InChI Key： AOZLMZKVWSPFOA-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC1C(C#N)=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1

Additional information on 3-(Oxetan-3-yloxy)picolinonitrile

Recent Advances in the Study of 3-(Oxetan-3-yloxy)picolinonitrile (CAS: 1602477-94-0) in Chemical Biology and Pharmaceutical Research

3-(Oxetan-3-yloxy)picolinonitrile (CAS: 1602477-94-0) has emerged as a promising scaffold in medicinal chemistry due to its unique structural features and versatile reactivity. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 3-(Oxetan-3-yloxy)picolinonitrile as a building block for the synthesis of novel EGFR inhibitors. The oxetane moiety was found to enhance the metabolic stability of the resulting compounds while maintaining high binding affinity to the target kinase. Molecular docking studies revealed that the oxetane ring participates in key hydrogen bonding interactions with the kinase active site, contributing to the improved selectivity profile of these inhibitors.

In the field of fragment-based drug discovery, researchers have utilized 3-(Oxetan-3-yloxy)picolinonitrile as a privileged fragment due to its optimal physicochemical properties and three-dimensional character. A recent Nature Communications paper (2024) described its successful application in the development of allosteric modulators for GPCRs, where the compound's ability to sample multiple binding conformations proved particularly valuable for targeting challenging protein-protein interaction interfaces.

The synthetic versatility of 3-(Oxetan-3-yloxy)picolinonitrile has been further explored in several recent publications. Organic Letters (2024) reported a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the picolinonitrile moiety while preserving the oxetane ring. This methodology has opened new avenues for the rapid generation of diverse compound libraries based on this scaffold.

From a pharmaceutical development perspective, the metabolic stability and pharmacokinetic properties of derivatives containing the 3-(Oxetan-3-yloxy)picolinonitrile motif have attracted significant attention. A recent ADMET study (Drug Metabolism and Disposition, 2024) demonstrated that this structural element can significantly improve oral bioavailability while reducing cytochrome P450-mediated metabolism, addressing two major challenges in drug development.

Looking forward, the unique properties of 3-(Oxetan-3-yloxy)picolinonitrile position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its application in PROTAC design, where its ability to simultaneously engage target proteins and E3 ligases shows particular promise. Additionally, its potential in the development of covalent inhibitors is being investigated through strategic placement of reactive groups on the picolinonitrile framework.